Cas no 99964-51-9 (1,9-Methano-2H,11H-quino[3'',4'':7',8']oxocino[4',5':4,5]pyrano[2,3-b]quinoline-2,11-dione,1,3,9,10,10a,16,18,18a-octahydro-9,18,18-trimethyl-, (1R,9R,10aR,18aS)-rel-)

• Product Name: 1,9-Methano-2H,11H-quino[3'',4'':7',8']oxocino[4',5':4,5]pyrano[2,3-b]quinoline-2,11-dione,1,3,9,10,10a,16,18,18a-octahydro-9,18,18-trimethyl-, (1R,9R,10aR,18aS)-rel-
• CAS No: 99964-51-9
• MF: C₂₈H₂₆N₂O₄
• MW: 454.517047405243
• CID: 818326
• PubChem ID: 181356
• Update Time: 2025-04-19

1,9-Methano-2H,11H-quino[3'',4'':7',8']oxocino[4',5':4,5]pyrano[2,3-b]quinoline-2,11-dione,1,3,9,10,10a,16,18,18a-octahydro-9,18,18-trimethyl-, (1R,9R,10aR,18aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,9-Methano-2H,11H-quino[3'',4'':7',8']oxocino[4',5':4,5]pyrano[2,3-b]quinoline-2,11-dione,1,3,9,10,10a,16,18,18a-octahydro-9,18,18-trimethyl-, (1R,9R,10aR,18aS)-rel-
• 1,9-Methano-2H,11H-quino[3'',4'':7',8']oxocino[4',5':4,5]pyrano[2,3-b]quinoline-2,11-dione,1,3,9,10,10a,16,18,18a-octahydro-9
• Geijedimerine
• 99964-51-9
• DTXSID30912364
• 8,8,17-Trimethyl-7a,15b,16,17-tetrahydro-7H,8H-7,17-methanoquinolino[3'',4'':7',8']oxocino[4',5':4,5]pyrano[2,3-b]quinoline-6,15-diol
• 7,17-Methano-6H,15H-quino(3'',2'':5',6')pyrano(3',4':5,6)oxocino(3,2-c)quinoline-6,15-dione, 5,7,7a,8,10,15b,16,17-octahydro-8,8,17-trimethyl-, (7alpha,7aalpha,15bbeta,17alpha)-

• Inchi： 1S/C28H26N2O4/c1-27(2)22-16(20-23(31)14-8-4-6-10-18(14)30-26(20)34-27)12-28(3)13-17(22)21-24(33-28)15-9-5-7-11-19(15)29-25(21)32/h4-11,16-17,22H,12-13H2,1-3H3,(H,29,32)(H,30,31)/t16-,17+,22-,28-/m0/s1
• InChI Key： PDTPVSFGTXWHTM-PVMFJARXSA-N
• SMILES： O1C2C3C=CC=CC=3NC(C=2[C@H]2C[C@]1(C)C[C@H]1C3C(C4C=CC=CC=4NC=3OC(C)(C)[C@H]21)=O)=O

Computed Properties

• Exact Mass: 454.189
• Monoisotopic Mass: 454.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 658.7°Cat760mmHg
• Flash Point: 352.2°C
• Refractive Index: 1.696

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyranoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Pyranoquinolines